N-cyclopropyl-1-[6-({2-[(2-ethoxyphenyl)amino]-2-oxoethyl}thio)pyridazin-3-yl]piperidine-3-carboxamide

• IUPAC Name: 2-(3-ethyl-4-oxo-6-phenylthieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C25H25N3O2S2/c1-5-28-24(30)23-19(13-20(32-23)18-9-7-6-8-10-18)26-25(28)31-14-21(29)27-22-16(3)11-15(2)12-17(22)4/h6-13H,5,14H2,1-4H3,(H,27,29)
• InChI Key: BSSUWNXOUZSDNX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C=C(S2)C3=CC=CC=C3)N=C1SCC(=O)NC4=C(C=C(C=C4C)C)C
• Molecular Formula: C25H25N3O2S2
• Molecular Weight: 463.6 g/mol

Description

N-cyclopropyl-1-[6-({2-[(2-ethoxyphenyl)amino]-2-oxoethyl}thio)pyridazin-3-yl]piperidine-3-carboxamide is a useful research compound. Its molecular formula is C25H25N3O2S2 and its molecular weight is 463.61. The purity is usually 95%.
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Scientific Research Applications

Advanced Organic Synthesis and Heterocyclic Chemistry

The study of complex organic molecules, including those containing cyclopropyl, piperidine, and carboxamide groups, is fundamental in the field of organic synthesis and heterocyclic chemistry. These components are often key building blocks in the synthesis of pharmacologically active compounds. For instance, the Mannich reaction's role in synthesizing N,S-containing heterocycles demonstrates the importance of incorporating various functional groups to create bioactive molecules with potential therapeutic applications (Dotsenko et al., 2012).

Pharmacological Research

Compounds with structural similarities to the compound are frequently explored for their pharmacological properties. For example, the synthesis and antimicrobial study of fluoroquinolone-based 4-thiazolidinones highlight the ongoing research into new compounds that can serve as the basis for developing new antimicrobial agents (Patel & Patel, 2010).

Anticancer and Antimicrobial Applications

The creation of novel heterocyclic compounds derived from natural products, such as visnaginone and khellinone, for their anti-inflammatory and analgesic properties indicates the potential for developing new therapeutic agents with significant biological activity (Abu‐Hashem et al., 2020). Similarly, the synthesis and biological activity of novel arylazothiazole disperse dyes containing selenium for dyeing polyester fibers demonstrate the versatility of heterocyclic chemistry in producing compounds with antimicrobial and antitumor activities, which could extend to applications in creating biologically active fabrics (Khalifa et al., 2015).

Methodological Innovations in Compound Synthesis

The development of enantioselective processes for preparing CGRP receptor inhibitors showcases the methodological innovations in synthesizing complex organic molecules, which are critical for advancing pharmaceutical research and development (Cann et al., 2012).